Cas no 261761-21-1 (4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 261761-21-1
• MF: C₁₀H₆F₃N₃O₂
• MW: 257.168752193451
• CID: 2838294
• PubChem ID: 2782553
• Update Time: 2025-04-21

4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-TRIFLUOROMETHYL-4-NITRO-5-(PHENYL)PYRAZOLE
• 4-Nitro-3-trifluoromethyl-5-phenylpyrazole
• 4-nitro-5-phenyl-3-(trifluoromethyl)-1H-pyrazole
• CHEMBL167508
• 261761-21-1
• 4-Nitro-3-phenyl-5-trifluoromethyl-1H-pyrazole
• BDBM50139710
• DTXSID50382146
• 4-nitro-3-phenyl-5-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C10H6F3N3O2/c11-10(12,13)9-8(16(17)18)7(14-15-9)6-4-2-1-3-5-6/h1-5H,(H,14,15)
• InChI Key： FAHRYEXMSLOYOP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C2C=CC=CC=2)=NN1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 257.04121093Da
• Monoisotopic Mass: 257.04121093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.5Ų